2-((2-(3-chlorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[[5-(3-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C26H21ClN4O3S/c1-15-23-20(17(13-32)12-28-15)11-21-25(34-23)30-24(16-6-5-7-18(27)10-16)31-26(21)35-14-22(33)29-19-8-3-2-4-9-19/h2-10,12,32H,11,13-14H2,1H3,(H,29,33)
• InChI Key: PCMNYCXZYXCJKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC(=CC=C4)Cl)SCC(=O)NC5=CC=CC=C5)CO
• Molecular Formula: C26H21ClN4O3S
• Molecular Weight: 505.0 g/mol

Description

2-((2-(3-chlorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-phenylacetamide is a useful research compound. Its molecular formula is C26H21ClN4O3S and its molecular weight is 504.99. The purity is usually 95%.
BenchChem offers high-quality 2-((2-(3-chlorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-phenylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-(3-chlorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-phenylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Chemical Reactivity

The synthesis and chemical reactivity of heterocyclic compounds similar to "2-((2-(3-chlorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-phenylacetamide" have been extensively studied. Researchers like Elian, Abdelhafiz, and Abdelreheim (2014) have developed new derivatives of thioxo-2,5-dihydro-1H-pyrano[2,3-d]pyrimidine, showcasing the versatility of pyrimidine derivatives in heterocyclic synthesis. These compounds are prepared through reactions with acetic anhydride or acid chloride, among others, leading to a variety of structurally diverse derivatives characterized by IR, 1H-NMR, and mass spectral studies (Elian, M., Abdelhafiz, I., & Abdelreheim, M., 2014).

Antitumor Activity

The search for new antitumor agents is a critical area of medicinal chemistry. El-Morsy et al. (2017) synthesized a series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives and evaluated their antitumor activity against the human breast adenocarcinoma cell line MCF7. Among these derivatives, one compound showed significant activity, highlighting the potential of such compounds in cancer therapy (El-Morsy, A., El-Sayed, M., & Abulkhair, H. S., 2017).

Antimicrobial Activity

The development of new antimicrobial agents is another important field of research. Compounds with a pyrano[2,3-c]pyridine backbone have been shown to possess significant antibacterial and antifungal activities. For instance, Zhuravel et al. (2005) prepared novel 2-imino-5-hydroxymethyl-8-methyl-2H-pyrano[2,3-c]pyridine-3-(N-aryl) carboxamides with remarkable activity against various microbial strains, suggesting the utility of these compounds in addressing antibiotic resistance (Zhuravel, I. O., Kovalenko, S., Ivachtchenko, A., Balakin, K., & Kazmirchuk, V. V., 2005).

Synthesis and Chemical Properties

The exploration of synthetic pathways and chemical properties of heterocyclic compounds is essential for the development of new pharmaceuticals and materials. Research by Ochi and Miyasaka (1983) on the synthesis of 2-substituted 2,6-dihydro-3-hydroxy-7H-pyrazolo[4,3-d]pyrimidin-7-ones demonstrates the intricate chemistry involved in creating molecules with potential biological activity. These synthetic endeavors provide a foundation for the discovery of novel compounds with diverse applications (Ochi, H., & Miyasaka, T., 1983).